4-(2-nitrophenyl)-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione

• IUPAC Name: 4-(2-nitrophenyl)-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-ene-3,5-dione
• InChI: InChI=1S/C17H14N2O4/c20-16-14-8-5-6-9(11-7-10(8)11)15(14)17(21)18(16)12-3-1-2-4-13(12)19(22)23/h1-6,8-11,14-15H,7H2
• InChI Key: JEBWFSNKIKHTIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C3C=CC2C4C3C(=O)N(C4=O)C5=CC=CC=C5[N+](=O)[O-]
• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol

Description

Synthesis Analysis

Nitrophenols can be prepared by nitration of phenol using dilute nitric acid at room temperature. The reaction produces a mixture of 2-nitrophenol and 4-nitrophenol.

Molecular Structure Analysis

Nitrophenols have a nitro group (-NO2) and a hydroxyl group (-OH) attached to a benzene ring.

Chemical Reactions Analysis

The mononitrated phenols are often hydrogenated to the corresponding aminophenols that are also useful industrially.

Physical And Chemical Properties Analysis

4-nitrophenol is a slightly yellow, crystalline material, moderately toxic. It shows two polymorphs in the crystalline state.

Mechanism of Action

The exact mechanism of action would depend on the specific use of the compound. For example, in the case of paracetamol synthesis, 4-nitrophenol is reduced to 4-aminophenol, then acetylated with acetic anhydride.

Safety and Hazards

Nitrophenols are poisonous. Occasionally, nitrophenols contaminate the soil near former explosives or fabric factories and military plants.

Future Directions

The future directions would depend on the specific applications of the compound. For example, current research on nitrophenols is aimed at remediation of contaminated soil.